N-((3-methoxytetrahydrothiophen-3-yl)methyl)-2-methylimidazo[1,2-a]pyridine-3-carboxamide

• IUPAC Name: N-[(3-methoxythiolan-3-yl)methyl]-2-methylimidazo[1,2-a]pyridine-3-carboxamide
• InChI: InChI=1S/C15H19N3O2S/c1-11-13(18-7-4-3-5-12(18)17-11)14(19)16-9-15(20-2)6-8-21-10-15/h3-5,7H,6,8-10H2,1-2H3,(H,16,19)
• InChI Key: ACDJAMQCWKDETE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C=CC=CC2=N1)C(=O)NCC3(CCSC3)OC
• Molecular Formula: C15H19N3O2S
• Molecular Weight: 305.4 g/mol

Description

The description of a chemical compound typically includes its IUPAC name, molecular formula, and structure. It may also include information about the compound’s class or family, and its role or use in industry or research.

Synthesis Analysis

Synthesis analysis involves detailing the methods and steps used to synthesize the compound. This can include the starting materials, reagents, catalysts, and conditions used in the synthesis.

Molecular Structure Analysis

Molecular structure analysis involves determining the arrangement of atoms in a molecule and the chemical bonds that hold the atoms together. Techniques such as X-ray crystallography, NMR spectroscopy, and IR spectroscopy are often used.

Chemical Reactions Analysis

Chemical reactions analysis involves studying the chemical reactions that the compound undergoes. This can include reactions with other compounds, decomposition reactions, and reactions under various conditions.

Physical And Chemical Properties Analysis

Physical and chemical properties analysis involves studying properties such as melting point, boiling point, solubility, density, and reactivity.

Scientific Research Applications

Complexation Properties and Structural Character of Lanthanides Complexes

A study by Kobayashi et al. (2019) investigated the complexation properties of N-methyl-N-tolyl-2-(1H-benzimidazol-2-yl)pyridine-6-carboxamide (MeTolBIZA) with trivalent lanthanides, revealing how one or two molecules of MeTolBIZA coordinate with lanthanide ions as tridentate ligands. This research provides insights into the structural character and stability constants of metal-ligand complexes, which can be crucial for applications in separation science and technology (Kobayashi, Akutsu, Nakase, Suzuki, Shiwaku, & Yaita, 2019).

High-Yield Synthesis for Radiopharmaceuticals

Bobeldijk et al. (1990) described a simple and high-yield synthesis method for (S)-2-Hydroxy-6-methoxy-N-[(1-ethyl-2-pyrrolidinyl)methyl]benzamide, a precursor for radiopharmaceuticals. This method starts from 2,6-dimethoxybenzoic acid and employs N-Hydroxysuccinimide/dicyclohexyl-carbodiimide as the activating system, showcasing a pathway to efficiently produce compounds for medical imaging (Bobeldijk, Verhoeff, Vekemans, Buck, Doremalen, Van Hoof, & Janssen, 1990).

Novel Synthesis of N-Methoxy-N-methylamides

A publication by Lee (2007) on the novel synthesis of N-methoxy-N-methylamides from 4,6-pyrimidyl urethane and Grignard reagents adds to the understanding of methods to produce key intermediates for pharmaceuticals. This synthesis pathway is important for creating ketones through stable metal-chelated intermediates without side products, highlighting advancements in synthetic organic chemistry (Lee, 2007).

Mechanism of Action

The mechanism of action of a compound describes how it interacts with other molecules at the molecular level to produce a certain effect. This is particularly relevant for drugs and bioactive compounds.

Safety and Hazards

Safety and hazard analysis involves studying the potential risks associated with the compound. This can include toxicity, flammability, environmental impact, and precautions for handling and storage.

Future Directions

Future directions could involve potential applications, further studies needed, or improvements that could be made in the synthesis or use of the compound.